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Compound of Interest

Compound Name: L-368,899 hydrochloride

Cat. No.: B10768341 Get Quote

Essential Safety and Handling Guide for L-368,899
Hydrochloride
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling, use, and disposal

of L-368,899 hydrochloride, a potent and selective non-peptide oxytocin receptor antagonist.

The following procedures are designed to ensure the safety of laboratory personnel and to

maintain the integrity of the compound.

Personal Protective Equipment (PPE)
Given that a specific Safety Data Sheet (SDS) for L-368,899 hydrochloride is not readily

available, a conservative approach to personal protection is warranted, drawing from general

best practices for handling potent research compounds and guidelines for similar substances

like oxytocin formulations.[1][2][3][4] The following PPE is mandatory when handling L-368,899
hydrochloride in solid (powder) or solution form:
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PPE Category Item Specifications & Use

Hand Protection Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Consider

double-gloving, especially

during initial handling of the

powder or when preparing

stock solutions.[1][4]

Eye Protection
Safety glasses with side

shields or goggles

Must be worn at all times in the

laboratory. A face shield should

be used in addition to goggles

when there is a risk of

splashing, such as during the

preparation of solutions.[1][4]

Body Protection Laboratory coat

A fully buttoned lab coat

should be worn to protect skin

and personal clothing. For

larger scale operations,

consider additional protection

such as sleevelets or

disposable suits.[1][2][4]

Respiratory Protection

Not generally required for

small-scale use with adequate

ventilation

Work should be conducted in a

certified chemical fume hood,

especially when handling the

powder form to avoid

inhalation. For situations

without adequate ventilation or

when handling larger

quantities, a NIOSH-approved

respirator (e.g., N95) may be

necessary.[3]

Operational Plans: Handling and Storage
Proper handling and storage are critical to ensure the stability of L-368,899 hydrochloride and

the safety of personnel.
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Storage
Form Storage Temperature Duration

Powder -20°C Up to 3 years[5]

In Solvent -80°C Up to 1 year[5]

Store the compound protected from direct sunlight.[5]

Preparation of Stock Solutions
L-368,899 hydrochloride is soluble in water and DMSO.[5][6]

Solvent Maximum Concentration

Water 100 mM[6]

DMSO 100 mM[6]

Protocol for Reconstitution:

Ensure all necessary PPE is correctly worn.

Work within a certified chemical fume hood.

Allow the vial of L-368,899 hydrochloride to equilibrate to room temperature before opening

to prevent condensation.

Add the desired volume of solvent to the vial.

Sonication may be required to fully dissolve the compound.[5]

For aqueous stock solutions, sterile filtration through a 0.22 µm filter is recommended before

use in cell-based assays.[7]

Disposal Plan
All waste containing L-368,899 hydrochloride must be treated as hazardous chemical waste.
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Solid Waste: Collect any unused powder, contaminated gloves, weigh boats, and other

disposable materials in a designated, sealed, and clearly labeled hazardous waste container.

Liquid Waste: Collect all solutions containing L-368,899 hydrochloride in a sealed, labeled,

and appropriate hazardous waste container. Do not dispose of this material down the drain.

[1][8]

Decontamination: Decontaminate all non-disposable glassware and equipment that has

come into contact with the compound using an appropriate solvent or cleaning solution.

Collect the rinse as hazardous waste.

Disposal: All hazardous waste must be disposed of through your institution's environmental

health and safety (EHS) office, following all local, state, and federal regulations.

Experimental Workflow Diagram
The following diagram outlines the standard workflow for handling L-368,899 hydrochloride
from receipt to disposal.
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Caption: Workflow for safe handling of L-368,899 hydrochloride.

Disclaimer: This information is provided for guidance in a research setting. It is not a substitute

for a formal risk assessment, which should be conducted by qualified personnel at your
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institution before beginning any work with this compound. Always consult your institution's

safety protocols and guidelines. This product is for research use only and is not for human or

veterinary use.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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